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Introduction
Bassianolide, a cyclooligomer depsipeptide, is a secondary metabolite produced by the

entomopathogenic fungus Beauveria bassiana. It is recognized as a significant virulence factor

in the fungal infection of insects. This technical guide provides an in-depth overview of the core

aspects of bassianolide's role in fungal pathogenesis, including its biosynthesis, mechanism of

action, and impact on host physiology. The information is tailored for researchers, scientists,

and drug development professionals interested in fungal secondary metabolites and their

potential applications.

Bassianolide: Structure and Biosynthesis
Bassianolide is a cyclic octadepsipeptide consisting of alternating D-α-hydroxyisovaleric acid

and L-N-methyl-leucine residues. Its production is orchestrated by a multifunctional non-

ribosomal peptide synthetase (NRPS) encoded by the bbBsls gene.[1][2] The targeted

inactivation of this gene results in the complete cessation of bassianolide production,

confirming its central role in the biosynthetic pathway.[2]

The biosynthesis of bassianolide is a complex process involving the iterative condensation of

dipeptidol monomers. The BbBsls enzyme contains specific domains that catalyze the

synthesis of an enzyme-bound dipeptidol intermediate from D-2-hydroxyisovalerate and L-
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leucine.[2] Subsequently, four of these monomer units are condensed and cyclized to form the

final bassianolide molecule.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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